3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
Overview
Description
3-Ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid is a derivative of indole, a significant heterocyclic compound known for its diverse biological activities. . This compound, with its unique structure, offers interesting properties that make it a subject of scientific research.
Preparation Methods
The synthesis of 3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as indole derivatives.
Reaction Conditions: The reaction conditions often involve the use of specific reagents and catalysts to facilitate the formation of the desired compound.
Industrial Production: On an industrial scale, the production methods may involve optimization of reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
3-Ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: Electrophilic substitution reactions are common due to the presence of the indole nucleus.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-Ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid involves its interaction with molecular targets and pathways:
Comparison with Similar Compounds
3-Ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid can be compared with other similar compounds to highlight its uniqueness:
Similar Compounds: Compounds such as 2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid and 3,3-dimethyl-2-oxo-1H-indole-5-carboxylic acid share structural similarities with the compound .
Uniqueness: The presence of the ethyl group at the 3-position and the carboxylic acid group at the 5-position distinguishes this compound from its analogs.
Properties
CAS No. |
1225957-57-2 |
|---|---|
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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